Cas no 2138205-63-5 (1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-3-methylbutan-1-one)

• Product Name: 1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-3-methylbutan-1-one
• CAS No: 2138205-63-5
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 6055798
• PubChem ID: 165847613
• Update Time: 2025-07-15

1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138205-63-5
• 1-[2-(aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-3-methylbutan-1-one
• EN300-739034
• 1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-3-methylbutan-1-one

• Inchi： 1S/C12H22N2O/c1-8(2)5-12(15)14-10-3-4-11(14)9(6-10)7-13/h8-11H,3-7,13H2,1-2H3
• InChI Key： SUWHEQRVMIKNCB-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)N1C2CCC1C(CN)C2

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-3-methylbutan-1-one

Introduction to 1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-3-methylbutan-1-one (CAS No. 2138205-63-5)

1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-3-methylbutan-1-one (CAS No. 2138205-63-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of aza-bicyclic derivatives, which are known for their ability to modulate various biological processes. The compound's structure, characterized by a 7-azabicyclo[2.2.1]heptane core and a substituted methylbutanone moiety, provides a robust framework for exploring its pharmacological properties.

The aminomethyl group in the structure of 1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-3-methylbutan-1-one plays a crucial role in its biological activity. This functional group can form hydrogen bonds and interact with various receptors, making it an attractive target for drug design and development. Recent studies have shown that compounds with similar structural motifs exhibit potent activity against a range of diseases, including neurodegenerative disorders and cancer.

In the context of neurodegenerative diseases, 1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-3-methylbutan-1-one has been investigated for its potential to modulate the activity of specific neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to interact with serotonin receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The compound's selective binding to these receptors suggests that it could be developed into a novel therapeutic agent for treating these conditions.

Beyond its potential in neurodegenerative diseases, 1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-3-methylbutan-1-one has also shown promise in cancer research. Studies have demonstrated that the compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to downregulate the expression of oncogenes such as c-Myc and Bcl-2, which are known to promote tumor growth and resistance to chemotherapy.

The pharmacokinetic properties of 1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-3-methylbutan-1-one have also been extensively studied to assess its suitability as a drug candidate. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that it could be effectively delivered to target tissues without significant toxicity concerns. Additionally, the compound's stability under physiological conditions further supports its potential for clinical development.

To further validate the therapeutic potential of 1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-3-methylbutan-1-one, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various diseases. Early results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses.

In conclusion, 1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-3-methylbutan-1-one (CAS No. 2138205-63-5) represents a promising lead compound in the development of new therapeutic agents for neurodegenerative diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation.